Cas no 128490-00-6 (Adenosine,5'-[[(2E)-4-amino-2-butenyl]methylamino]-5'-deoxy- (9CI))

• Product Name: Adenosine,5'-[[(2E)-4-amino-2-butenyl]methylamino]-5'-deoxy- (9CI)
• CAS No: 128490-00-6
• MF: C₁₅H₂₃N₇O₃
• MW: 349.388221979141
• CID: 221845
• PubChem ID: 14722762
• Update Time: 2025-04-19

Adenosine,5'-[[(2E)-4-amino-2-butenyl]methylamino]-5'-deoxy- (9CI) Chemical and Physical Properties

Names and Identifiers

• Adenosine,5'-[[(2E)-4-amino-2-butenyl]methylamino]-5'-deoxy- (9CI)
• (E)-N-(5'-Adenosyl)-N-methyl-2-butene-1,4-diamine
• Adenosine,5'-[(4-amino-2-butenyl)methylamino]-5'-deoxy-, (E)-
• MDL 74391
• MDL-74391
• SCHEMBL952295
• SCHEMBL9054168
• MDL 73811
• (2R,3S,4R,5R)-2-[[[(E)-4-aminobut-2-enyl]-methylamino]methyl]-5-(6-aminopurin-9-yl)oxolane-3,4-diol
• CHEMBL4276912
• 128490-00-6

• Inchi： 1S/C15H23N7O3/c1-21(5-3-2-4-16)6-9-11(23)12(24)15(25-9)22-8-20-10-13(17)18-7-19-14(10)22/h2-3,7-9,11-12,15,23-24H,4-6,16H2,1H3,(H2,17,18,19)/b3-2+/t9-,11-,12-,15-/m1/s1
• InChI Key： YWJCZGDVJQLZET-YEZPCYKBSA-N
• SMILES： O1[C@H]([C@@H]([C@@H]([C@H]1CN(C)C/C=C/CN)O)O)N1C=NC2C(N)=NC=NC1=2

Computed Properties

• Exact Mass: 272.08309
• Monoisotopic Mass: 349.186
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1.5
• Topological Polar Surface Area: 149A^2

Experimental Properties

• PSA: 52.54